Cas no 1354744-14-1 (Laquinimod-d5 Sodium Salt)

• Product Name: Laquinimod-d5 Sodium Salt
• CAS No: 1354744-14-1
• MF: C₁₉H₁₆ClN₂NaO₃
• MW: 383.815523147583
• CID: 1061759
• PubChem ID: 71749749
• Update Time: 2025-06-25

Laquinimod-d5 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Laquinimod-d5 Sodium Salt
• sodium,5-chloro-3-[ethyl-(2,3,4,5,6-pentadeuteriophenyl)carbamoyl]-1-methyl-2-oxoquinolin-4-olate
• sodium;5-chloro-3-[ethyl-(2,3,4,5,6-pentadeuteriophenyl)carbamoyl]-1-methyl-2-oxoquinolin-4-olate
• DTXSID70857922
• Sodium 5-chloro-3-{ethyl[(~2~H_5_)phenyl]carbamoyl}-1-methyl-2-oxo-1,2-dihydroquinolin-4-olate
• 1354744-14-1

• Inchi： 1S/C19H17ClN2O3.Na/c1-3-22(12-8-5-4-6-9-12)19(25)16-17(23)15-13(20)10-7-11-14(15)21(2)18(16)24;/h4-11,23H,3H2,1-2H3;/q;+1/p-1/i4D,5D,6D,8D,9D;
• InChI Key： JWHPPWBIIQMBQC-MPSGHZBBSA-M
• SMILES： ClC1=CC=CC2=C1C(=C(C(N(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])CC)=O)C(N2C)=O)[O-].[Na+]

Computed Properties

• Exact Mass: 383.10600
• Monoisotopic Mass: 383.1060981g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 65.37000
• LogP: 4.00240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Laquinimod-d5 Sodium Salt

Laquinimod-d5 Sodium Salt: A Deuterated Derivative in Pharmaceutical Research

Laquinimod-d5 Sodium Salt, a deuterated variant of the well-known immunomodulatory compound Laquinimod, is gaining significant attention in the pharmaceutical and biotechnology sectors. With a CAS number of 1354744-14-1, this derivative has been extensively studied for its potential therapeutic applications, particularly in the management of autoimmune and inflammatory conditions. The introduction of deuterium atoms into the molecular structure not only enhances metabolic stability but also offers a unique tool for researchers to explore drug mechanisms and pharmacokinetic properties.

The parent compound, Laquinimod, is primarily recognized for its ability to modulate immune responses by affecting lymphocyte trafficking and reducing inflammation. Its mechanism of action involves the inhibition of sphingosine-1-phosphate (S1P) receptors, which play a crucial role in immune cell migration. The deuterated version, Laquinimod-d5 Sodium Salt, retains these immunomodulatory properties while providing additional benefits such as improved bioavailability and reduced susceptibility to metabolic degradation.

Recent studies have highlighted the advantages of using deuterated analogs in drug development. The incorporation of deuterium atoms can lead to significant changes in pharmacokinetic profiles, including prolonged half-life and enhanced efficacy. For instance, Laquinimod-d5 Sodium Salt has shown promise in preclinical trials for its potential use in treating multiple sclerosis (MS) and other neuroinflammatory diseases. The extended half-life observed with this derivative could allow for less frequent dosing, improving patient compliance and convenience.

The pharmacological effects of Laquinimod-d5 Sodium Salt are closely linked to its interaction with S1P receptors. By selectively deuterating certain positions in the molecule, researchers can fine-tune its binding affinity and duration of action. This approach has been instrumental in developing more potent and selective immunomodulators. Moreover, the use of stable isotope labeling techniques, such as deuterium enrichment, provides valuable insights into metabolic pathways and drug metabolism, aiding in the optimization of drug candidates.

In clinical settings, Laquinimod-d5 Sodium Salt is being evaluated as a potential treatment for autoimmune disorders characterized by excessive inflammation. Its ability to modulate immune cell trafficking makes it a promising candidate for conditions like rheumatoid arthritis (RA) and psoriasis. Early-phase clinical trials have demonstrated encouraging results, with patients showing reduced disease activity and improved quality of life. These findings underscore the therapeutic potential of this derivative and its ability to address unmet medical needs.

The synthesis and characterization of Laquinimod-d5 Sodium Salt involve advanced chemical techniques that ensure high purity and stability. The sodium salt form enhances solubility, making it more suitable for formulation into injectable or oral dosage forms. Researchers have leveraged cutting-edge spectroscopic methods, such as NMR spectroscopy and mass spectrometry, to confirm the structural integrity and purity of this compound. These analytical advancements have been crucial in validating its pharmacological properties and ensuring consistency across different batches.

Future research directions for Laquinimod-d5 Sodium Salt include exploring its potential in combination therapies with other immunomodulatory agents. This approach could synergize the effects of multiple drugs, leading to more effective treatment regimens for complex diseases. Additionally, studies are underway to investigate its role in cancer immunotherapy, where modulating immune responses can enhance anti-tumor immunity. The versatility of this deuterated derivative suggests broad applications across various therapeutic areas.

The regulatory landscape for Laquinimod-d5 Sodium Salt is evolving alongside advancements in deuterated drug development. Regulatory agencies are increasingly recognizing the benefits of using stable isotope labeling in drug discovery and development. This has opened up new avenues for clinical trials and commercialization of deuterated drugs like Laquinimod-d5 Sodium Salt. As more data becomes available on its safety and efficacy, expectations are high that it will gain regulatory approval for several indications.

In conclusion, Laquinimod-d5 Sodium Salt represents a significant advancement in immunomodulatory therapy. Its unique properties as a deuterated derivative offer improved pharmacokinetics and therapeutic potential compared to the parent compound. With ongoing research uncovering new applications and benefits, this compound is poised to play a vital role in addressing various inflammatory and autoimmune diseases. As the field progresses, further insights into its mechanisms of action will continue to drive innovation and improve patient outcomes.